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Compound of Interest

Compound Name: Z-Arg-SBzl TFA

Cat. No.: B12395220 Get Quote

Introduction
Z-Arg-SBzl TFA (N-α-Cbz-L-arginine thiobenzyl ester, trifluoroacetate salt) is a chromogenic

substrate primarily used in biochemical assays to measure the enzymatic activity of certain

serine proteases. It is notably a substrate for both bovine and human activated protein C (APC)

[1][2][3]. The cleavage of the thiobenzyl ester bond by the enzyme releases a thiol group, which

can be detected using a thiol-reactive reagent like 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).

This document provides a detailed protocol for the preparation of stock and working solutions

of Z-Arg-SBzl TFA for use in research applications. Proper preparation and handling are

crucial for obtaining accurate and reproducible results.

Compound Specifications
All quantitative data regarding Z-Arg-SBzl TFA is summarized in the table below. The

molecular weight for the TFA salt form was calculated for use in molarity-based solution

preparation.
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Parameter Value Source / Note

Full Chemical Name
N-α-Cbz-L-arginine thiobenzyl

ester, trifluoroacetate salt
N/A

CAS Number 88253-86-5 [1][2][4][5]

Molecular Formula (Base) C₂₁H₂₆N₄O₃S [2][4][5]

Molecular Weight (Base) 414.52 g/mol [5]

Molecular Weight (TFA Salt) 528.54 g/mol
Calculated (Base MW + TFA

MW of 114.02 g/mol )

Physical Appearance Solid [2]

Recommended Stock Solvent DMSO (Dimethyl sulfoxide) [1][5]

Stock Solution Solubility
≥ 50 mg/mL in fresh DMSO

(requires sonication)
[1]

Stock Solution Storage
≤ 1 month at -20°C or ≤ 6

months at -80°C
[1]

Experimental Protocols
This section details the step-by-step procedures for preparing a high-concentration stock

solution in DMSO and subsequently diluting it to a final aqueous working concentration.

Materials and Equipment
Z-Arg-SBzl TFA powder

Anhydrous or newly opened DMSO (Dimethyl sulfoxide)

Appropriate aqueous buffer (e.g., PBS, Tris, HEPES, pH 7.4)

Calibrated analytical balance

Vortex mixer

Bath sonicator
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Calibrated micropipettes and sterile tips

Sterile microcentrifuge tubes or vials

Workflow Diagram
The following diagram illustrates the overall workflow from receiving the powdered compound

to preparing the final working solution for an experiment.
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Solution Preparation Workflow

Start:
Z-Arg-SBzl TFA

(Lyophilized Powder)

1. Weigh Powder
Accurately weigh the

desired mass.

2. Dissolve in DMSO
Add fresh DMSO.

Vortex and sonicate.

Result:
High-Concentration

Stock Solution

Store Stock
-20°C (1 month)
-80°C (6 months)

3. Dilute to Working Conc.
Dilute stock into

aqueous assay buffer.

Result:
Final Aqueous

Working Solution

4. Use Immediately
in Assay

Click to download full resolution via product page

Caption: Workflow for preparing Z-Arg-SBzl TFA solutions.
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Protocol A: Preparation of a 10 mM Stock Solution
Calculate Required Mass: Use the molecular weight of the TFA salt (528.54 g/mol ) for

accurate molarity calculations. To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) * Volume (L) * MW ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 528.54 g/mol * 1000 mg/g = 5.29 mg

Weigh Compound: Carefully weigh out 5.29 mg of Z-Arg-SBzl TFA powder using a

calibrated analytical balance and place it into a sterile microcentrifuge tube.

Dissolve in DMSO: Add 1 mL of fresh, anhydrous DMSO to the tube.[1]

Ensure Complete Solubilization: Close the tube tightly and vortex thoroughly. To ensure

complete dissolution, place the tube in a bath sonicator for 5-10 minutes.[1][5] Visually

inspect the solution to ensure no solid particulates remain.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store aliquots in tightly sealed tubes at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[1] Protect from light and moisture.

[1]

Protocol B: Preparation of a 100 µM Working Solution
This part of the protocol describes diluting the 10 mM DMSO stock solution into an aqueous

buffer. The final concentration and buffer composition should be optimized for your specific

experimental setup.

Determine Required Volumes: Use the dilution equation M₁V₁ = M₂V₂ to calculate the

volume of stock solution needed. To prepare 1 mL of a 100 µM working solution from a 10

mM stock:

M₁ = 10 mM (10,000 µM)

V₁ = ?

M₂ = 100 µM
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V₂ = 1 mL (1000 µL)

V₁ = (M₂ * V₂) / M₁ = (100 µM * 1000 µL) / 10,000 µM = 10 µL

Prepare Dilution: In a new sterile tube, add 990 µL of your desired pre-chilled aqueous assay

buffer (e.g., PBS, pH 7.4).

Add Stock Solution: Add 10 µL of the 10 mM Z-Arg-SBzl TFA stock solution to the buffer.

Mix and Use: Vortex the tube gently to ensure homogeneity. The working solution is now

ready for immediate use in your assay.

Important Considerations
Solvent Effects: The final concentration of DMSO in the working solution should be kept to a

minimum (typically < 1%, and ideally < 0.1%) as it can inhibit enzyme activity. Always include

a vehicle control (buffer + equivalent amount of DMSO) in your experiments.

Hygroscopicity: DMSO is hygroscopic. The presence of water can significantly decrease the

solubility of the compound.[1] Always use newly opened or properly stored anhydrous

DMSO.

Stability in Aqueous Solution: Thioester substrates can be unstable in aqueous solutions

over time. It is strongly recommended to prepare the final working solution fresh on the day

of the experiment and use it promptly.

Safety: Handle Z-Arg-SBzl TFA and DMSO in accordance with standard laboratory safety

procedures. Wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat. Work in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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